molecular formula C19H16N2O3 B8640260 2-Benzoyl-6,7-dimethoxy-1,2-dihydroisoquinoline-1-carbonitrile CAS No. 35096-40-3

2-Benzoyl-6,7-dimethoxy-1,2-dihydroisoquinoline-1-carbonitrile

Cat. No. B8640260
CAS RN: 35096-40-3
M. Wt: 320.3 g/mol
InChI Key: XKGZIADZUWYMKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Benzoyl-6,7-dimethoxy-1,2-dihydroisoquinoline-1-carbonitrile is a useful research compound. Its molecular formula is C19H16N2O3 and its molecular weight is 320.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Benzoyl-6,7-dimethoxy-1,2-dihydroisoquinoline-1-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Benzoyl-6,7-dimethoxy-1,2-dihydroisoquinoline-1-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

35096-40-3

Product Name

2-Benzoyl-6,7-dimethoxy-1,2-dihydroisoquinoline-1-carbonitrile

Molecular Formula

C19H16N2O3

Molecular Weight

320.3 g/mol

IUPAC Name

2-benzoyl-6,7-dimethoxy-1H-isoquinoline-1-carbonitrile

InChI

InChI=1S/C19H16N2O3/c1-23-17-10-14-8-9-21(19(22)13-6-4-3-5-7-13)16(12-20)15(14)11-18(17)24-2/h3-11,16H,1-2H3

InChI Key

XKGZIADZUWYMKL-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C(N(C=CC2=C1)C(=O)C3=CC=CC=C3)C#N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

An aqueous potassium cyanide (1.0 g, 16 mmol) solution (2.3 ml) and benzoyl chloride (1.1 ml, 9.5 mmol) were added to a solution of 6,7-dimethoxyisoquinoline (1.0 g, 5.3 mmol), which was synthesized according to Tetrahedron, 37 (23), 3977 (1981), in methylene chloride (6.0 ml), and this reaction mixture was stirred while heating under reflux for 2 hours. The reaction mixture was cooled to room temperature, filtered through celite, and washed with methylene chloride and water. After the obtained filtrate was separated, the methylene chloride layer was washed successively with water, 2 N hydrochloric acid, water, and 2 N sodium hydroxide, dried over anhydrous magnesium sulfate, and then concentrated under reduced pressure. The residue was purified by silica gel column chromatography to give the title compound (573 mg).
Quantity
1 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
2.3 mL
Type
reactant
Reaction Step One
Quantity
1.1 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
[Compound]
Name
( 23 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
6 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.